Cas no 1805407-31-1 (3,5-Bis(trifluoromethyl)-4-formylbenzoic acid)

• Product Name: 3,5-Bis(trifluoromethyl)-4-formylbenzoic acid
• CAS No: 1805407-31-1
• MF: C₁₀H₄F₆O₃
• MW: 286.127384185791
• CID: 4964016
• Update Time: 2025-05-21

3,5-Bis(trifluoromethyl)-4-formylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-4-formylbenzoic acid

• Inchi： 1S/C10H4F6O3/c11-9(12,13)6-1-4(8(18)19)2-7(5(6)3-17)10(14,15)16/h1-3H,(H,18,19)
• InChI Key： MCWRMCIBLXZOMA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C=C(C(F)(F)F)C=1C=O)(F)F

Computed Properties

• Exact Mass: 286.00646296 g/mol
• Monoisotopic Mass: 286.00646296 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.4
• Molecular Weight: 286.13

Additional information on 3,5-Bis(trifluoromethyl)-4-formylbenzoic acid

Recent Advances in the Application of 3,5-Bis(trifluoromethyl)-4-formylbenzoic acid (CAS: 1805407-31-1) in Chemical Biology and Pharmaceutical Research

3,5-Bis(trifluoromethyl)-4-formylbenzoic acid (CAS: 1805407-31-1) is a highly versatile chemical compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This trifluoromethyl-substituted benzoic acid derivative serves as a critical building block in the synthesis of various bioactive molecules, including inhibitors, ligands, and prodrugs. Recent studies have highlighted its potential in drug discovery, particularly in the development of targeted therapies for cancer, infectious diseases, and metabolic disorders.

One of the most notable applications of 3,5-Bis(trifluoromethyl)-4-formylbenzoic acid is its role as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). Researchers have successfully utilized this compound to develop potent inhibitors of oncogenic proteins, such as MDM2 and KRAS, which are notoriously difficult to target with conventional small molecules. The trifluoromethyl groups enhance the binding affinity and metabolic stability of the resulting inhibitors, making them promising candidates for further preclinical evaluation.

In addition to its utility in inhibitor design, 3,5-Bis(trifluoromethyl)-4-formylbenzoic acid has been employed in the development of fluorescent probes for bioimaging applications. The formyl group in this compound allows for facile conjugation with various fluorophores, enabling the creation of highly specific probes for detecting reactive oxygen species (ROS) and other biologically relevant analytes. Recent studies have demonstrated the efficacy of these probes in live-cell imaging, providing valuable insights into cellular redox dynamics.

Another emerging application of this compound is in the field of covalent drug discovery. The formyl group can react with nucleophilic residues in target proteins, forming stable covalent adducts that exhibit prolonged pharmacological effects. This approach has been successfully applied to the development of covalent inhibitors for kinases and other enzymes involved in disease pathways. Notably, a recent study reported the use of 3,5-Bis(trifluoromethyl)-4-formylbenzoic acid-derived covalent inhibitors to selectively target mutant forms of EGFR in non-small cell lung cancer.

Despite its promising applications, challenges remain in the scalable synthesis and optimization of 3,5-Bis(trifluoromethyl)-4-formylbenzoic acid derivatives. Recent efforts have focused on improving the synthetic routes to enhance yield and purity, as well as on exploring novel derivatization strategies to expand the chemical space accessible from this scaffold. Advances in flow chemistry and catalytic methods have shown particular promise in addressing these challenges.

In conclusion, 3,5-Bis(trifluoromethyl)-4-formylbenzoic acid (CAS: 1805407-31-1) represents a valuable tool in modern chemical biology and drug discovery. Its unique structural features enable diverse applications, from inhibitor design to bioimaging and covalent drug development. Ongoing research is expected to further unlock the potential of this compound, paving the way for innovative therapeutic strategies and diagnostic tools.